Cas no 149297-79-0 (6-Amino-3,9-dihydro-2H-purin-2-one)

• Product Name: 6-Amino-3,9-dihydro-2H-purin-2-one
• CAS No: 149297-79-0
• MF: C₅H₅N₅O
• MW: 151.126099348068
• CID: 1079839
• PubChem ID: 76900
• Update Time: 2025-09-19

6-Amino-3,9-dihydro-2H-purin-2-one Chemical and Physical Properties

Names and Identifiers

• Fludarabine phosphate impurity B
• 6-amino-7H-purin-2-ol
• Fludarabine Phosphate EP Impurity B
• 2-Oxyadenine
• isoguanin
• I0370
• NSC241501
• AKOS015854519
• C74731
• IGA
• 6-amino-3,7(9)-dihydro-purin-2-one
• 2-hydroxyadenine
• 6-amino-3,9-dihydro-2H-purin-2-one
• DS-5009
• NS00029534
• 3373-53-3
• UNII-E335PK4428
• CHEBI:62462
• HY-124143
• 2H-Purin-2-one,3-dihydro-
• BDBM50497031
• purine, 6-amino-2-hydroxy-
• SCHEMBL134675
• E335PK4428
• 6-Amino-3,9-dihydro-purin-2-one
• FLUDARABINE PHOSPHATE IMPURITY, ISOGUANINE [USP IMPURITY]
• SCHEMBL432772
• 6-Amino-2-hydroxypurine
• AMY38992
• 6-Amino-9H-purin-2-ol, AldrichCPR
• AKOS015896923
• GUANOPTERIN
• Isoguanine
• AKOS015904753
• DRAVOWXCEBXPTN-UHFFFAOYSA-N
• NSC 241501
• MFCD00142931
• 6-Amino-1,3-dihydro-2H-purin-2-one
• 2H-PURIN-2-ONE, 6-AMINO-3,7-DIHYDRO-
• 6-amino-3,7-dihydro-2H-purin-2-one
• EINECS 222-157-6
• 2H-Purin-2-one, 6-amino-1,3-dihydro-
• 2-Hydroxy-6-aminopurine
• dihydro-2-oxoadenine
• CS-0084463
• EN300-2924752
• Q6085780
• CHEMBL506639
• DTXSID00187406
• 6-amino-3,9-dihydropurin-2-one
• 6-Amino-7H-purin-2-ol; Fludarabine Phosphate EP Impurity B
• NSC-241501
• 6-amino-3,7-dihydro-purin-2-one
• 149297-79-0
• AKOS006229677
• SY057869
• 2-oxoadenine
• STL454962
• A821910
• AKOS016008986
• SR-01000637365-1
• SCHEMBL4748766
• FLUDARABINE PHOSPHATE IMPURITY B [EP IMPURITY]
• 6-amino-1,7-dihydropurin-2-one
• 6-amino-9H-purin-2-ol
• CCG-47772
• W-106766
• 6-Amino-3,9-dihydro-2H-purin-2-one

• Inchi： 1S/C5H5N5O/c6-3-2-4(8-1-7-2)10-5(11)9-3/h1H,(H4,6,7,8,9,10,11)
• InChI Key： DRAVOWXCEBXPTN-UHFFFAOYSA-N
• SMILES： O=C1N=C2C(=C(N)N1)NC=N2

Computed Properties

• Exact Mass: 151.04940980g/mol
• Monoisotopic Mass: 151.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 91.9Ų